Cas no 52378-47-9 (Ethanamine, 2-[(3-isothiazolylmethyl)thio]-)

• Product Name: Ethanamine, 2-[(3-isothiazolylmethyl)thio]-
• CAS No: 52378-47-9
• MF: C₆H₁₀N₂S₂
• MW: 174.286998271942
• CID: 359794
• PubChem ID: 12951537
• Update Time: 2025-04-19

Ethanamine, 2-[(3-isothiazolylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(3-isothiazolylmethyl)thio]-
• 2-(1,2-thiazol-3-ylmethylsulfanyl)ethanamine
• 3-[(2-aminoethyl)-thiomethyl]isothiazole
• 3-[(2-aminoethyl)thiomethyl]isothiazole
• DTXSID30513774
• 2-{[(1,2-Thiazol-3-yl)methyl]sulfanyl}ethan-1-amine
• GKIUPDRWOXMZDT-UHFFFAOYSA-N
• 2-[3-isothiazolylmethylthio]ethylamine
• 52378-47-9
• SCHEMBL10735156
• 3-[(2-aminoethyl)thiomethyl]-isothiazole
• 3-[(2-aminoethyl)thiomethyl)isothiazole

• Inchi： 1S/C6H10N2S2/c7-2-4-9-5-6-1-3-10-8-6/h1,3H,2,4-5,7H2
• InChI Key： GKIUPDRWOXMZDT-UHFFFAOYSA-N
• SMILES： S(CC1C=CSN=1)CCN

Computed Properties

• Exact Mass: 174.0287
• Monoisotopic Mass: 174.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 38.91